2-[4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C25H20N2O3S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: (2Z)-2-[[4-(3-phenoxypropoxy)phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C25H20N2O3S/c28-24-23(31-25-26-21-9-4-5-10-22(21)27(24)25)17-18-11-13-20(14-12-18)30-16-6-15-29-19-7-2-1-3-8-19/h1-5,7-14,17H,6,15-16H2/b23-17-
• InChI Key: IQEKNAQMGHJLTD-QJOMJCCJSA-N
• Isomeric SMILES: C1=CC=C(C=C1)OCCCOC2=CC=C(C=C2)/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3
• SMILES: C1=CC=C(C=C1)OCCCOC2=CC=C(C=C2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3

Description

2-[4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the thiazole class of heterocyclic compounds and is known to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-[4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in the growth and survival of cancer cells. This compound has also been found to modulate the levels of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-[4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as topoisomerase and tyrosine kinase, which are involved in the growth and survival of cancer cells. This compound has also been found to modulate the levels of certain neurotransmitters such as dopamine and acetylcholine in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments include its high potency and specificity towards certain enzymes and signaling pathways. However, its limitations include its poor solubility in water and its potential toxicity at higher concentrations.

Future Directions

The future directions for research on 2-[4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one include the development of more efficient and cost-effective synthesis methods, the identification of its exact mechanism of action, and the exploration of its potential therapeutic applications in other diseases such as diabetes and cardiovascular diseases. Additionally, the use of this compound in combination with other drugs and therapies may also be investigated to enhance its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of 2-[4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves the condensation reaction between 2-aminothiazole and 4-(3-phenoxypropoxy)benzaldehyde in the presence of a suitable catalyst. The resulting product is then subjected to cyclization with the help of a strong acid to obtain the final compound.

Scientific Research Applications

2-[4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. This compound has also shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.